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Compound of Interest

Compound Name: JJH260

Cat. No.: B593632

This document provides crucial safety and logistical information for the proper disposal of
JJH260, a potent N-hydroxy hydantoin carbamate inhibitor of androgen-induced gene 1
(AIG1). Adherence to these procedural guidelines is essential for maintaining a safe laboratory
environment and ensuring regulatory compliance. This guide is intended for researchers,
scientists, and drug development professionals who handle this compound.

Chemical Profile of JJH260

A summary of the key identifiers and properties of JJH260 is provided in the table below. This
information is critical for the correct labeling and handling of waste streams containing this
chemical.
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Property Value

CAS Number 1831135-30-8

Molecular Formula C29H34CINsOs

Molecular Weight 568.1 g/mol

Physical Appearance Crystalline solid

Solubility DMF: 1 mg/ml; DMF:PBS (pH 7.2) (1:2): 0.33

mg/ml[1]

While specific toxicity data is not provided, as a
Known Hazards bioactive small molecule, it should be handled

with care, assuming potential toxicity.

Step-by-Step Disposal Protocol for JJH260

The following protocol outlines the necessary steps for the safe disposal of JJH260 waste. This
includes pure (unused) JJH260, contaminated labware, and solutions containing JJH260.

1. Waste ldentification and Segregation:

« |dentify: All waste materials contaminated with JJH260 must be treated as hazardous
chemical waste. This includes:

o

Unused or expired solid JJH260.

o

Solutions containing JJH260.

[¢]

Contaminated personal protective equipment (PPE) such as gloves and lab coats.

[¢]

Contaminated labware, including vials, pipette tips, and weighing boats.

» Segregate: Do not mix JJH260 waste with other waste streams unless they are chemically
compatible. Incompatible wastes must be stored separately to prevent dangerous reactions.

[2]

2. Waste Containment and Labeling:
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Container Selection: Use a designated, leak-proof, and chemically compatible container for
collecting JJH260 waste.[2][3] The container must have a secure screw-top lid and be in
good condition.[2][3]

Labeling: Affix a "Hazardous Waste" label to the container as soon as you begin
accumulating waste.[2][3] The label must include:

The full chemical name: "JJH260" and its CAS number: "1831135-30-8".

[¢]

[e]

An accurate list of all contents, including solvents and their approximate concentrations.

The date when the first waste was added.

o

[¢]

The name and contact information of the generating researcher or lab.

[¢]

Appropriate hazard pictograms if known (e.g., irritant, toxic).
. On-site Accumulation and Storage:

Storage Location: Store the sealed hazardous waste container in a designated satellite
accumulation area within the laboratory. This area should be under the control of the
laboratory personnel.

Secondary Containment: Place the waste container in a secondary containment tray to
prevent the spread of material in case of a leak.[2]

Fume Hood Usage: When transferring waste into the container, perform the operation inside
a certified chemical fume hood to minimize inhalation exposure.[3]

. Arranging for Disposal:

Contact Environmental Health and Safety (EHS): Once the waste container is full or has
been in storage for a specified period (typically 6-12 months, check with your institution's
EHS), contact your institution's Environmental Health and Safety department to schedule a
waste pickup.[4][5]

Do Not Dispose Down the Drain: Under no circumstances should JJH260 or its solutions be
disposed of down the sink.[2]
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5. Decontamination of Empty Containers:

o Triple Rinsing: To render an "empty" container non-hazardous, it must be triple-rinsed with a
suitable solvent that can dissolve JJH260 (e.g., DMF, followed by a more volatile solvent like
acetone or ethanol).[2][4]

e Rinsate Collection: The rinsate from this procedure is considered hazardous waste and must
be collected and disposed of accordingly.[2]

» Final Disposal: After triple rinsing and air-drying in a fume hood, the defaced container may
be disposed of as non-hazardous laboratory glass or plastic waste, in accordance with
institutional policies.[4]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
materials related to JJH260.
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JJH260 Disposal Decision Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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